Antimicrobial

Description

Antimicrobials are agents that kill or inhibit the growth of microorganisms, including bacteria, viruses, fungi, and parasites. This broad category encompasses antibiotics, antivirals, antifungals, and antiprotozoals. They are critical in treating and preventing infectious diseases, but their widespread use has contributed to the global challenge of antimicrobial resistance, necessitating judicious prescription and development of new therapeutic strategies.